N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)cyclobutanecarboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)cyclobutanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C17H23ClFN3OS and its molecular weight is 371.9. The purity is usually 95%.
BenchChem offers high-quality N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)cyclobutanecarboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)cyclobutanecarboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Evaluation
Novel derivatives of benzothiazole, bearing amino, dimethylamino, or fluoro substituents, have been synthesized and evaluated for their cytostatic activities against various malignant human cell lines, including cervical, breast, colon, and laryngeal carcinoma, as well as normal human fibroblast cell lines. These compounds have shown promising antitumor properties, highlighting the therapeutic potential of benzothiazole derivatives in cancer treatment (Racané et al., 2006).
Anticancer Activities
The synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, including those with dimethylamino groups, has led to compounds with potent cytotoxicity against murine leukemia and lung carcinoma. Some of these derivatives have demonstrated significant in vivo efficacy against colon tumors in mice, suggesting their potential for development as anticancer agents (Deady et al., 2005).
Corrosion Inhibition
Benzothiazole derivatives have also been explored for their corrosion inhibiting effects against steel in acidic solutions. These compounds offer a high inhibition efficiency, potentially providing a valuable approach for protecting metal surfaces in corrosive environments (Hu et al., 2016).
Recognition of Hydrophilic Compounds
Studies have shown that certain aggregates of fluoroalkylated benzothiazole derivatives can selectively recognize and transfer hydrophilic compounds from aqueous to organic media. This selective recognition capability has implications for the development of novel separation and purification techniques (Sawada et al., 2000).
Anti-Inflammatory and Analgesic Activities
Further research into benzothiazole derivatives has revealed their potential anti-inflammatory and analgesic properties. Certain derivatives have been synthesized and evaluated for their effectiveness in reducing inflammation and pain, indicating their potential application in developing new therapeutic agents (Gurupadayya et al., 2008).
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)cyclobutanecarboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FN3OS.ClH/c1-20(2)9-4-10-21(16(22)12-5-3-6-12)17-19-14-8-7-13(18)11-15(14)23-17;/h7-8,11-12H,3-6,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOGXVSAFFRRDOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3CCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)cyclobutanecarboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.